3-amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C29H25N3O3S/c1-17-11-16-23(34-17)24-21-9-5-6-10-22(21)32-29-25(24)26(30)27(36-29)28(33)31-18-12-14-20(15-13-18)35-19-7-3-2-4-8-19/h2-4,7-8,11-16H,5-6,9-10,30H2,1H3,(H,31,33)
• InChI Key: DSVJCMZBCPKNAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C3C(=C(SC3=NC4=C2CCCC4)C(=O)NC5=CC=C(C=C5)OC6=CC=CC=C6)N
• Molecular Formula: C29H25N3O3S
• Molecular Weight: 495.6 g/mol

Description

3-amino-4-(5-methylfuran-2-yl)-N-(4-phenoxyphenyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C29H25N3O3S and its molecular weight is 495.6g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structural similarities, such as thieno[2,3-b]quinoline derivatives, have been synthesized and tested for their biological activities. For example, synthesis and cytotoxicity studies on thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives, including tetrahydrothieno[2,3-b]quinolones-2-carboxamides, revealed significant antiproliferative activity against various cell lines. One compound exhibited outstanding potency with GI50 values in the low nanomolar range, particularly against melanoma and breast cancer cell lines (Joyce Hung et al., 2014). These findings suggest potential therapeutic research applications for similar compounds in cancer treatment.

Chemical Properties and Reactivity

The chemical reactivity and properties of related structures have been a subject of study, indicating the potential for diverse chemical applications. For instance, the synthesis, reactions, and potential applications of chiral linear carboxamides incorporating peptide linkages demonstrate the versatility of such compounds in chemical synthesis and potential pharmacological uses (N. Khalifa et al., 2014). This implies that the specified compound could be explored for its reactivity and incorporation into larger, biologically active molecules.

Material Science Applications

Research on diphenylquinoxaline-containing polymers indicates applications in material science, particularly for developing new materials with specific physical and chemical properties. For example, the study of hyperbranched aromatic polyamides shows significant differences in properties based on structural variations, suggesting the potential of similar compounds in creating materials with tailored features for specific applications (Jong‐Beom Baek et al., 2003).

Molecular Probes and Sensors

The characterization of compounds as spectroscopic probes for interactions with metals, such as the study on indo-1 and quin-2 for Zn2+ protein interactions, reveals the potential for developing new molecular probes based on similar chemical frameworks. These probes can be instrumental in studying metal-protein interactions, contributing to a deeper understanding of biological processes and diseases (J. Jefferson et al., 1990).